Cas no 54746-19-9 (8-Oxa-3-azabicyclo[3.2.1]octane, 3-(phenylmethyl)-, hydrochloride)

• Product Name: 8-Oxa-3-azabicyclo[3.2.1]octane, 3-(phenylmethyl)-, hydrochloride
• CAS No: 54746-19-9
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 1590446
• PubChem ID: 21544549
• Update Time: 2025-04-21

8-Oxa-3-azabicyclo[3.2.1]octane, 3-(phenylmethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-3-azabicyclo[3.2.1]octane, 3-(phenylmethyl)-, hydrochloride
• 54746-19-9
• 3-Benzyl-8-oxa-3-azabicyclo[3.2.1]octane hydrochloride
• SCHEMBL11836687

• Inchi： 1S/C13H17NO.ClH/c1-2-4-11(5-3-1)8-14-9-12-6-7-13(10-14)15-12;/h1-5,12-13H,6-10H2;1H
• InChI Key： MPYITROFYMSHNJ-UHFFFAOYSA-N
• SMILES： Cl.O1C2CN(CC3C=CC=CC=3)CC1CC2

Computed Properties

• Exact Mass: 239.10784
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47